Cas no 4707-61-3 (Cyclopropaneacetic acid, 2-hexyl-, cis-)

• Product Name: Cyclopropaneacetic acid, 2-hexyl-, cis-
• CAS No: 4707-61-3
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 1517917
• PubChem ID: 71362946
• Update Time: 2025-04-21

Cyclopropaneacetic acid, 2-hexyl-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetic acid, 2-hexyl-, cis-
• 2-[(1S,2S)-2-hexylcyclopropyl]acetic acid
• [(1S,2S)-2-Hexylcyclopropyl]acetic acid
• CHEBI:209150
• 4707-61-3
• DTXSID50786544
• SCHEMBL25118406
• Cis-cascarillic acid

• Inchi： 1S/C11H20O2/c1-2-3-4-5-6-9-7-10(9)8-11(12)13/h9-10H,2-8H2,1H3,(H,12,13)/t9-,10-/m0/s1
• InChI Key： DSMAUFFXECFFMC-UWVGGRQHSA-N
• SMILES： OC(C[C@@H]1C[C@@H]1CCCCCC)=O

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids